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Compound of Interest

Compound Name: Lanthanum(III) chloride hydrate

Cat. No.: B7800980 Get Quote

Ensuring the safe and environmentally responsible disposal of Lanthanum(III) chloride
hydrate is a critical component of laboratory safety and chemical management. This guide

provides detailed procedures for researchers, scientists, and drug development professionals

to handle and dispose of this compound in accordance with general safety protocols.

Essential Safety Information
Lanthanum(III) chloride hydrate is an irritant to the eyes, skin, and respiratory system.[1]

Some forms may also be corrosive to metals and cause skin sensitization. Therefore,

adherence to proper personal protective equipment (PPE) and handling procedures is

paramount.

Quantitative Data Summary
While comprehensive toxicological data for Lanthanum(III) chloride hydrate is not fully

available, the following table summarizes key reported values.[1]
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Data Point Value Species Source

Acute Oral Toxicity

(LD50)
4184 mg/kg Rat

Thermo Fisher

Scientific[2], Carl

ROTH[3]

Occupational

Exposure Limits (PEL,

TLV)

Not listed N/A
Cole-Parmer[1],

Spectrum Chemical[4]

Note: The absence of established occupational exposure limits necessitates a cautious

approach, emphasizing the minimization of exposure through engineering controls and

personal protective equipment.

Experimental Protocol: Disposal of Lanthanum(III)
Chloride Hydrate
This protocol outlines the step-by-step process for the safe disposal of Lanthanum(III)
chloride hydrate waste.

1.0 Personal Protective Equipment (PPE)

1.1 Eye Protection: Wear chemical safety goggles or glasses.[1] 1.2 Hand Protection: Wear

suitable chemical-resistant gloves.[1] 1.3 Body Protection: Wear a lab coat or other protective

clothing to prevent skin contact.[1] 1.4 Respiratory Protection: In case of dust formation, use a

NIOSH-approved respirator.[3]

2.0 Spill Management

2.1 Ventilation: Ensure the area is well-ventilated.[1] 2.2 Containment: For spills, avoid

generating dust.[5] 2.3 Cleanup: Carefully sweep up the spilled solid material.[5] Small spills

can be mixed with an absorbent material like vermiculite or sodium carbonate before being

swept up.[6] 2.4 Collection: Place the collected material into a suitable, labeled, and sealed

container for disposal.[3]

3.0 Disposal Procedure
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3.1 Waste Characterization: Chemical waste generators must determine if the waste is

classified as hazardous according to US EPA guidelines (40 CFR Parts 261.3) and consult with

state and local regulations for complete and accurate classification.[7] 3.2 Waste Collection:

3.2.1 Collect all Lanthanum(III) chloride hydrate waste, including contaminated materials, in

a designated, properly labeled, and sealed container. 3.2.2 Do not mix with other waste

streams unless directed by your institution's environmental health and safety (EHS) office. 3.3

Environmental Precaution: Do not dispose of Lanthanum(III) chloride hydrate down the drain

or in the general trash.[3][6] Avoid release into the environment.[6] 3.4 Professional Disposal:

3.4.1 For final disposal, contact your institution's EHS office or a licensed hazardous waste

disposal company.[3] 3.4.2 One recommended disposal method is to offer surplus and non-

recyclable solutions to a licensed disposal company.[3] 3.4.3 An alternative, to be performed by

a licensed facility, is to dissolve or mix the material with a combustible solvent and incinerate it

in a chemical incinerator equipped with an afterburner and scrubber.[3]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Lanthanum(III)
chloride hydrate.
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Caption: Disposal workflow for Lanthanum(III) chloride hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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